Cas no 1692344-60-7 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester)

• Product Name: 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester
• CAS No: 1692344-60-7
• MF: C₁₀H₁₅ClO₄
• MW: 234.676702737808
• CID: 5274895
• Update Time: 2025-07-15

1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester

• Inchi： 1S/C10H15ClO4/c1-13-7-3-5-9(6-4-7)10(11,15-9)8(12)14-2/h7H,3-6H2,1-2H3
• InChI Key： VQRLHKKUYZVACQ-UHFFFAOYSA-N
• SMILES： O1C2(CCC(OC)CC2)C1(Cl)C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester

Chemical Profile of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester (CAS No. 1692344-60-7) and Its Emerging Applications

The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester, identified by its CAS number 1692344-60-7, represents a fascinating molecular entity within the realm of organic chemistry. This spirocyclic ester, characterized by a unique oxaspiro framework, has garnered significant attention in recent years due to its structural complexity and potential biological activities. The presence of both chloro and methoxy substituents in the molecule introduces regions of electronic richness and reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

In the context of modern pharmaceutical research, the structural motif of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester has been explored for its potential as a key intermediate in the synthesis of bioactive molecules. The spirocyclic core, consisting of an oxygen atom bridging two cycloalkane rings, imparts rigidity and conformational stability to the molecule, which are critical attributes for drug-like properties such as metabolic stability and binding affinity. Recent studies have highlighted the utility of spirocyclic compounds in developing novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammation.

The chloro and methoxy functional groups in this compound play pivotal roles in modulating its chemical behavior. The electron-withdrawing nature of the chloro group enhances electrophilic reactivity at certain positions, while the methoxy group introduces steric hindrance and electronic effects that can influence molecular interactions. These features make 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester a versatile building block for medicinal chemists seeking to design molecules with tailored pharmacological profiles.

Recent advancements in computational chemistry have further illuminated the synthetic pathways and mechanistic insights associated with this compound. Molecular modeling studies suggest that the spirocyclic framework promotes specific orientations that are conducive to hydrogen bonding and hydrophobic interactions, which are essential for receptor binding. These findings have inspired new strategies for optimizing lead compounds in drug discovery pipelines.

The pharmaceutical industry has shown particular interest in derivatives of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester due to their potential applications in treating neurological disorders. Preliminary in vitro assays have demonstrated promising activity against enzymes implicated in neurodegeneration, such as acetylcholinesterase and butyrylcholinesterase. The ability to fine-tune the pharmacophore through structural modifications offers a pathway to develop more effective therapeutics with improved side-effect profiles.

Moreover, the agrochemical sector has begun exploring the utility of this compound as a precursor for novel pesticides and herbicides. The structural features that contribute to its biological activity in pharmaceuticals may also enhance its efficacy as an agricultural agent by improving target specificity and environmental stability. This dual applicability underscores the broad versatility of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic methodologies such as transition-metal-catalyzed reactions and asymmetric synthesis techniques. These approaches not only facilitate efficient production but also allow for precise control over stereochemistry, which is crucial for achieving desired biological outcomes. The growing emphasis on green chemistry principles has further driven innovation in synthetic routes to minimize waste and improve atom economy.

As research continues to uncover new applications for 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester, collaborations between academic institutions and industry partners are becoming increasingly vital. Such partnerships foster interdisciplinary innovation by combining expertise in organic chemistry, medicinal chemistry, and computational biology to accelerate the translation of laboratory discoveries into tangible benefits for society.

In conclusion, 1-Oxaspiro[2.5]octane-2-carboxylic acid, 2-chloro-6-methoxy-, methyl ester (CAS No. 1692344-60-7) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact across multiple domains. Its unique structural features and versatile reactivity position it as a cornerstone compound for future research endeavors aimed at addressing complex challenges in medicine and agriculture.